Cas no 1274527-32-0 (2-(3,4-Difluorophenyl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(3,4-Difluorophenyl)pyrimidine-5-carboxylic acid
• CAS No: 1274527-32-0
• MF: C₁₁H₆F₂N₂O₂
• MW: 236.174349308014
• CID: 4692661
• Update Time: 2025-10-12

2-(3,4-Difluorophenyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-DIFLUOROPHENYL)PYRIMIDINE-5-CARBOXYLIC ACID
• 2-(3,4-Difluorophenyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C11H6F2N2O2/c12-8-2-1-6(3-9(8)13)10-14-4-7(5-15-10)11(16)17/h1-5H,(H,16,17)
• InChI Key： IQPJANCYFXDBCU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1N=CC(C(=O)O)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Topological Polar Surface Area: 63.1

Additional information on 2-(3,4-Difluorophenyl)pyrimidine-5-carboxylic acid

2-(3,4-Difluorophenyl)pyrimidine-5-carboxylic Acid: A Comprehensive Overview

The compound 2-(3,4-Difluorophenyl)pyrimidine-5-carboxylic acid (CAS No. 1274527-32-0) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied due to their unique electronic properties and versatile applications. The presence of the difluorophenyl group at the 3 and 4 positions of the pyrimidine ring introduces intriguing electronic effects, making this compound a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2-(3,4-difluorophenyl)pyrimidine-5-carboxylic acid, allowing researchers to explore its properties in depth. The molecule's structure is characterized by a pyrimidine ring fused with a carboxylic acid group at position 5 and a difluorophenyl substituent at position 2. This combination of functional groups imparts unique chemical reactivity and physical properties, making it a valuable building block for further chemical modifications.

One of the most promising applications of 2-(3,4-difluorophenyl)pyrimidine-5-carboxylic acid lies in its potential as a precursor for advanced materials. The pyrimidine backbone is known for its ability to form stable π-conjugated systems, which are essential in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The incorporation of the difluorophenyl group further enhances the electronic properties of the molecule, making it a strong candidate for use in high-performance materials.

In addition to its material science applications, 2-(3,4-difluorophenyl)pyrimidine-5-carboxylic acid has shown potential in the field of medicinal chemistry. Pyrimidine derivatives are well-known for their biological activity, and this compound is no exception. Recent studies have explored its role as a potential lead compound for drug development, particularly in the context of anticancer therapies. The carboxylic acid group provides an additional site for functionalization, enabling researchers to design molecules with enhanced bioavailability and selectivity.

The synthesis of 2-(3,4-difluorophenyl)pyrimidine-5-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of intermediates such as 3,4-difluoroaniline and subsequent cyclization to form the pyrimidine ring. The introduction of the carboxylic acid group is typically achieved through oxidation or direct synthesis methods, ensuring high purity and structural integrity.

From an environmental standpoint, 2-(3,4-difluorophenyl)pyrimidine-5-carboxylic acid exhibits favorable properties that align with green chemistry principles. Its synthesis pathway minimizes the use of hazardous reagents and maximizes atom economy, reducing waste generation. Furthermore, its stability under physiological conditions makes it a suitable candidate for biodegradable materials or eco-friendly chemical formulations.

In conclusion, 2-(3,4-difluorophenyl)pyrimidine-5-carboxylic acid (CAS No. 1274527-32-0) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative materials and therapeutic agents. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in shaping future advancements in chemistry and related fields.